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Compound of Interest

Compound Name: SRTCX1002

Cat. No.: B611000

The proper disposal of laboratory reagents is paramount to ensuring a safe and compliant
research environment. This document provides a detailed protocol for the handling and
disposal of SRTCX1002, a substance requiring specialized waste management procedures.
Adherence to these guidelines is critical for the protection of personnel and the environment.

For the safe and effective disposal of SRTCX1002, a multi-step process is recommended,
beginning with the preparation of the work area and concluding with the proper labeling and
storage of the waste. The following sections outline the necessary quantitative data, a detailed
inactivation protocol, and a visual workflow to guide researchers through this process.

Quantitative Data Summary for SRTCX1002
Disposal

To facilitate quick reference and ensure compliance with safety standards, the following table
summarizes key quantitative data for the disposal of SRTCX1002. These values are critical for
the safe preparation of inactivation solutions and the proper categorization of waste streams.
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Parameter Value Unit Notes

Aqueous Waste

Post-inactivation

Maximum concentration.
Concentration for 10 pg/L Requires verification
Aqueous Disposal of inactivation before

drain disposal.

The pH of the final
pH Range for 6.0-8.0 H solution must be
Neutralization R P within this range

before disposal.

Solid Waste

« To cite this document: BenchChem. [Navigating the Disposal of SRTCX1002: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611000#srtcx1002-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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